N-(3-isopropoxybenzyl)benzenesulfonamide

• IUPAC Name: N-[(3-propan-2-yloxyphenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H19NO3S/c1-13(2)20-15-8-6-7-14(11-15)12-17-21(18,19)16-9-4-3-5-10-16/h3-11,13,17H,12H2,1-2H3
• InChI Key: AYOQZJSJEGKQJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)CNS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H19NO3S
• Molecular Weight: 305.4 g/mol

Description

N-(3-Isopropoxybenzyl)benzenesulfonamide is a sulfonamide derivative characterized by a benzenesulfonamide core linked to a 3-isopropoxy-substituted benzyl group. The synthesis of such compounds typically involves reacting amines with sulfonyl chlorides under basic conditions, as seen in multiple studies .

Comparison with Similar Compounds

Key Structural Differences :

• Substituent Effects: The 3-isopropoxy group in the target compound may enhance lipophilicity compared to smaller substituents (e.g., ethyl or methoxy groups in benzoisoxazole derivatives) .

Key Observations :

• The target compound’s synthesis likely follows a route analogous to and , involving sulfonylation of a 3-isopropoxybenzylamine precursor.
• Pyridine is commonly used as a base to neutralize HCl generated during sulfonylation, but alternative bases (e.g., LiH in ) may offer advantages in specific cases .

Pharmacological and Physicochemical Properties

Key Insights :

• Anti-Proliferative Activity : Benzo[d]isoxazole derivatives () demonstrated cellular activity, possibly due to their planar heterocyclic cores enhancing DNA intercalation or enzyme inhibition . The target compound’s benzyl group may reduce such interactions unless the isopropoxy moiety participates in hydrophobic binding.